Cas no 341010-36-4 (3-(Piperazin-1-yl)-1,2,4-triazine)

• Product Name: 3-(Piperazin-1-yl)-1,2,4-triazine
• CAS No: 341010-36-4
• MF: C₇H₁₁N₅
• MW: 165.195739984512
• MDL: MFCD11108269
• CID: 2122724
• PubChem ID: 12296696
• Update Time: 2025-06-08

3-(Piperazin-1-yl)-1,2,4-triazine Chemical and Physical Properties

Names and Identifiers

• 3-(piperazin-1-yl)-1,2,4-triazine
• 3-Piperazino-1,2,4-triazine
• UHQLUVOGSDHXTD-UHFFFAOYSA-N
• 3-piperazin-1-yl-[1,2,4]triazine
• J3.617.055G
• BS-44603
• SCHEMBL12287018
• DA-06678
• 3-piperazin-1-yl-1,2,4-triazine
• E74506
• EN300-309521
• AKOS006308975
• 341010-36-4
• 3-(Piperazin-1-yl)-1,2,4-triazine

• MDL： MFCD11108269
• Inchi： 1S/C7H11N5/c1-2-10-11-7(9-1)12-5-3-8-4-6-12/h1-2,8H,3-6H2
• InChI Key： UHQLUVOGSDHXTD-UHFFFAOYSA-N
• SMILES： N1(C2N=NC=CN=2)CCNCC1

Computed Properties

• Exact Mass: 165.10144537g/mol
• Monoisotopic Mass: 165.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.9
• XLogP3: -1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-(Piperazin-1-yl)-1,2,4-triazine

Introduction to 3-(Piperazin-1-yl)-1,2,4-triazine (CAS No. 341010-36-4)

3-(Piperazin-1-yl)-1,2,4-triazine, with the CAS number 341010-36-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 3-(Piperazin-1-yl)-1,2,4-triazine makes it an intriguing candidate for various pharmacological studies.

The chemical structure of 3-(Piperazin-1-yl)-1,2,4-triazine consists of a triazine ring substituted with a piperazine moiety. The triazine ring is a six-membered heterocyclic compound containing three nitrogen atoms, while the piperazine group is a six-membered heterocyclic amine. This combination provides the molecule with unique electronic and steric properties that can influence its interactions with biological targets.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 3-(Piperazin-1-yl)-1,2,4-triazine. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 3-(Piperazin-1-yl)-1,2,4-triazine has also demonstrated significant antiviral activity. Research has indicated that it can inhibit the replication of various viruses, including influenza and herpes simplex virus (HSV). This property makes it a valuable lead compound for the development of antiviral drugs.

The neuroprotective effects of 3-(Piperazin-1-yl)-1,2,4-triazine have also been investigated. Preclinical studies have shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation. These findings suggest its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its direct biological activities, 3-(Piperazin-1-yl)-1,2,4-triazine has been explored as a scaffold for the design and synthesis of more potent and selective derivatives. Chemists have modified the piperazine and triazine moieties to enhance specific pharmacological properties while minimizing adverse effects. For example, substituting different functional groups on the piperazine ring can improve solubility and bioavailability.

The safety profile of 3-(Piperazin-1-yl)-1,2,4-triazine is another important aspect that has been studied. Toxicity assessments in animal models have shown that this compound exhibits low toxicity at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

Clinical trials are currently underway to investigate the therapeutic potential of 3-(Piperazin-1-yl)-1,2,4-triazine. These trials aim to assess its efficacy in treating various conditions such as chronic inflammatory diseases and viral infections. Preliminary results from phase I trials have been promising, with no significant adverse effects reported.

The future prospects for 3-(Piperazin-1-yl)-1,2,4-triazine are exciting. Ongoing research continues to uncover new applications and optimize its properties for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel therapeutic agents.

In conclusion, 3-(Piperazin-1-yl)-1,2,4-triazine (CAS No. 341010-36-4) is a multifaceted compound with a wide range of potential applications in medicine. Its anti-inflammatory, antiviral, and neuroprotective properties make it a valuable candidate for further research and development. As scientists continue to explore its full potential, it holds promise for improving patient outcomes in various therapeutic areas.